Cas no 805201-62-1 (3-Methoxy-4-(3-piperidin-1-yl-propoxy)-phenylamine)

• Product Name: 3-Methoxy-4-(3-piperidin-1-yl-propoxy)-phenylamine
• CAS No: 805201-62-1
• MF: C₁₅H₂₄N₂O₂
• MW: 264.363264083862
• CID: 3103540
• PubChem ID: 16762514
• Update Time: 2025-06-11

3-Methoxy-4-(3-piperidin-1-yl-propoxy)-phenylamine Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-4-(3-piperidin-1-yl-propoxy)-phenylamine
• SCHEMBL4261231
• 3-Methoxy-4-(3-(piperidin-1-yl)propoxy)aniline
• 3-methoxy-4-[3-(piperidin-1-yl)propoxy]aniline
• STK664068
• 805201-62-1
• Benzenamine, 3-methoxy-4-[3-(1-piperidinyl)propoxy]-
• AKOS015998138
• ALBB-023450
• [3-Methoxy-4-(3-piperidin-1-ylpropoxy)phenyl]amine
• 3-methoxy-4-(3-piperidin-1-ylpropoxy)aniline dihydrochloride
• XFKHKMYLKLDSFS-UHFFFAOYSA-N

• Inchi： 1S/C15H24N2O2/c1-18-15-12-13(16)6-7-14(15)19-11-5-10-17-8-3-2-4-9-17/h6-7,12H,2-5,8-11,16H2,1H3
• InChI Key： XFKHKMYLKLDSFS-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1OC)N)CCCN1CCCCC1

Computed Properties

• Exact Mass: 264.183778013Da
• Monoisotopic Mass: 264.183778013Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 47.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 3-Methoxy-4-(3-piperidin-1-yl-propoxy)-phenylamine

3-Methoxy-4-(3-Piperidin-1-yl-propoxy)-Phenylamine: A Comprehensive Overview

3-Methoxy-4-(3-piperidin-1-yl-propoxy)-phenylamine (CAS No. 805201-62-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and as a lead compound for drug development.

The molecular structure of 3-methoxy-4-(3-piperidin-1-yl-propoxy)-phenylamine is composed of a substituted phenyl ring with a methoxy group at the 3-position and a propoxy group at the 4-position, which is further substituted with a piperidine ring. This intricate arrangement of functional groups contributes to its pharmacological properties, making it an interesting target for both academic and industrial research.

Recent studies have highlighted the pharmacological activities of 3-methoxy-4-(3-piperidin-1-yl-propoxy)-phenylamine. One notable area of research is its potential as an antidepressant. Preclinical studies have demonstrated that this compound exhibits significant antidepressant-like effects in animal models, suggesting its potential as a novel therapeutic agent for mood disorders. The mechanism of action is believed to involve the modulation of serotonin and norepinephrine neurotransmitter systems, which are key players in the pathophysiology of depression.

In addition to its antidepressant properties, 3-methoxy-4-(3-piperidin-1-yl-propoxy)-phenylamine has also been investigated for its neuroprotective effects. Research has shown that this compound can protect neurons from oxidative stress and inflammation, which are common factors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The neuroprotective activity is thought to be mediated through its ability to scavenge free radicals and inhibit pro-inflammatory cytokines.

The pharmacokinetic profile of 3-methoxy-4-(3-piperidin-1-yl-propoxy)-phenylamine has been extensively studied to understand its behavior in biological systems. Studies have demonstrated that this compound has good oral bioavailability and a favorable distribution profile, allowing it to cross the blood-brain barrier effectively. These properties make it an attractive candidate for further development into a therapeutic drug.

Furthermore, the safety profile of 3-methoxy-4-(3-piperidin-1-yl-propoxy)-phenylamine has been evaluated in preclinical toxicity studies. Results indicate that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. This favorable safety profile supports its potential for clinical translation.

In the context of drug discovery, 3-methoxy-4-(3-piperidin-1-yl-propoxy)-phenylamine serves as an important lead compound for the development of new therapeutic agents. Its unique chemical structure and multifaceted biological activities make it a valuable starting point for structure-activity relationship (SAR) studies, where modifications can be made to optimize its pharmacological properties and enhance its therapeutic potential.

Recent advancements in computational chemistry have also contributed to the understanding of 3-methoxy-4-(3-piperidin-1-yl-propoxy)-phenylamine. Molecular modeling and docking studies have provided insights into its binding interactions with target proteins, such as serotonin transporters and receptors. These computational tools are instrumental in guiding the design of more potent and selective analogs.

In conclusion, 3-methoxy-4-(3-piperidin-1-yl-propoxy)-phenylamine (CAS No. 805201-62-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure, combined with its diverse pharmacological activities and favorable safety profile, positions it as a valuable candidate for further development into novel therapeutic agents. Ongoing research continues to uncover new aspects of this compound's biology and chemistry, contributing to the advancement of drug discovery and development efforts.